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Compound of Interest

Compound Name: Regaloside K

Cat. No.: B12390815 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Regaloside K is a phenylpropanoid glycerol glucoside, a class of natural compounds isolated

from the bulbs of the Easter lily (Lilium longiflorum Thunb.).[1][2] Phenylpropanoid glycerol

glucosides from this plant have been investigated for their biological activities, including the

inhibition of gluconeogenesis and dipeptidyl peptidase IV (DPP-IV).[1][3] Accurate and

consistent preparation of Regaloside K stock solutions is critical for obtaining reliable and

reproducible results in in-vitro and in-vivo studies. This document provides a detailed protocol

for the preparation, storage, and handling of Regaloside K stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Regaloside K is provided in the

table below. This information is essential for accurate calculations and preparation of stock

solutions.
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Property Value

Molecular Formula C₁₈H₂₄O₁₁

Molecular Weight 416.38 g/mol

CAS Number 138772-00-6

Appearance Typically a white to off-white solid

Purity >98% (as typically supplied for research)

Storage (Solid) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 6 months

Experimental Protocol: Preparing a 10 mM
Regaloside K Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Regaloside K in dimethyl

sulfoxide (DMSO). DMSO is a common solvent for phenylpropanoid glycerol glucosides in

biological assays.

Materials:

Regaloside K (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Acclimatization: Before opening, allow the vial of solid Regaloside K to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture, which can

affect the stability of the compound.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical

balance. Carefully weigh the desired amount of Regaloside K. For example, to prepare 1

mL of a 10 mM stock solution, weigh 4.16 mg of Regaloside K.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 416.38 g/mol = 0.00416 g = 4.16 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Regaloside K.

For the example above, add 1 mL of DMSO.

Solubilization: Close the tube or vial securely and vortex thoroughly for 1-2 minutes to

dissolve the compound. If the compound does not fully dissolve, brief sonication in an

ultrasonic water bath (5-10 minutes) can be used to aid dissolution.[4] Visually inspect the

solution to ensure it is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes.[4]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months). For short-term

storage, -20°C can be used for up to 1 month.[4]

Workflow for Preparing Regaloside K Stock Solution
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Preparation

Storage & Use
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Add 1 mL of Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Complete Dissolution

Particulates Present

Aliquot into Single-Use Volumes

Clear Solution

Store at -80°C (6 months) or -20°C (1 month)
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Caption: Workflow for the preparation and storage of a Regaloside K stock solution.
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Considerations for Working with Regaloside K
Solutions

Solvent Choice: While DMSO is a common choice, the optimal solvent may vary depending

on the specific cell line or experimental model due to potential solvent-induced toxicity. It is

advisable to test the tolerance of your experimental system to the final concentration of the

solvent. For some applications, ethanol may be a suitable alternative, although solubility

should be determined empirically.

Stability: Phenylpropanoid glycerol glucosides can be susceptible to degradation, particularly

in aqueous solutions and with repeated freeze-thaw cycles. Always use freshly prepared

dilutions for experiments.

Safety: Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling Regaloside K and DMSO.

Biological Activity Context: Phenylpropanoid
Glycerol Glucosides
While specific signaling pathways for Regaloside K are not yet fully elucidated, related

phenylpropanoid glycerol glucosides from Lilium longiflorum have been shown to modulate

metabolic pathways. For instance, they can attenuate glucose production in hepatocytes,

suggesting a potential role in glucose metabolism regulation.[1] The general mechanism

involves the inhibition of key enzymes in the gluconeogenesis pathway.

Generalized Signaling Pathway Inhibition by Phenylpropanoid Glycerol Glucosides
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Caption: Inhibition of hepatic glucose production by phenylpropanoid glycerol glucosides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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